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Compound of Interest

Compound Name: 3-Methyl-4-nitrobenzoic acid

Cat. No.: B051838

An In-depth Technical Guide to the Physical Properties of 3-Methyl-4-nitrobenzoic Acid

Introduction

3-Methyl-4-nitrobenzoic acid, with the CAS number 3113-71-1, is an aromatic carboxylic acid
that serves as a crucial intermediate in the synthesis of various pharmaceuticals and dyes.[1]
[2] Its molecular structure, featuring a benzoic acid backbone substituted with both a methyl
and a nitro group, imparts unique physical and chemical properties that are critical for its
application in research and development.[3] This technical guide provides a comprehensive
overview of the core physical properties of 3-Methyl-4-nitrobenzoic acid, complete with
experimental protocols for their determination and logical diagrams to illustrate key concepts
and workflows.

Molecular and Chemical Identity

o |[UPAC Name: 3-methyl-4-nitrobenzoic acid

e Synonyms: 4-Nitro-m-toluic acid, Benzoic acid, 3-methyl-4-nitro-[4]
e Molecular Formula: CsH7NO4[4][5]

e Molecular Weight: 181.15 g/mol [4][5]

o Appearance: Appears as needles or an off-white to yellowish or light brown powder or
crystalline solid.[3][4][5][6]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b051838?utm_src=pdf-interest
https://www.benchchem.com/product/b051838?utm_src=pdf-body
https://www.benchchem.com/product/b051838?utm_src=pdf-body
https://www.chembk.com/en/chem/3-NITRO-4-METHYLBENZOIC%20ACID
https://www.chemicalbook.com/synthesis/3-methyl-4-nitrobenzoic-acid.htm
https://www.solubilityofthings.com/3-methyl-4-nitro-benzoic-acid
https://www.benchchem.com/product/b051838?utm_src=pdf-body
https://www.benchchem.com/product/b051838?utm_src=pdf-body
https://www.chemimpex.com/products/22016
https://www.chemimpex.com/products/22016
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-4-nitrobenzoic-acid
https://www.chemimpex.com/products/22016
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-4-nitrobenzoic-acid
https://www.solubilityofthings.com/3-methyl-4-nitro-benzoic-acid
https://www.chemimpex.com/products/22016
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-4-nitrobenzoic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB2720513_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative Physical Properties

The key physical properties of 3-Methyl-4-nitrobenzoic acid are summarized in the table
below for easy reference and comparison.

Property Value Source
Melting Point 214-221 °C [4]
216-218 °C (67181

421 to0 424 °F (216 10 218 °C)  [5]

Boiling Point 314.24°C (rough estimate) [6][7]

356.0£30.0 °C at 760 mmHg [8]

Density 1.3790 g/cm3 [3]
1.4283 (rough estimate) [7]

pKa 3.49+0.10 (Predicted) [9]
Water Solubility <1 mg/mLat 72 °F (22 °C) [5]
<0.1 g/100 mL at 22 °C [1][10]

Solubility Profile

3-Methyl-4-nitrobenzoic acid is a compound with limited solubility in water but shows
improved solubility in polar organic solvents.[3][10] The presence of the polar carboxylic acid
group allows for hydrogen bonding, contributing to its solubility in solvents like ethanol and
methanol.[3] Conversely, its aromatic ring structure leads to some non-polar character. As is
common with many organic acids, its solubility is expected to increase with a rise in
temperature.[3] The compound is generally insoluble in cold water but will dissolve in alkaline
aqueous solutions due to the formation of a salt.[6][10]

Experimental Protocols

Detailed methodologies for determining the key physical properties of 3-Methyl-4-nitrobenzoic
acid are provided below.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b051838?utm_src=pdf-body
https://www.chemimpex.com/products/22016
https://m.chemicalbook.com/ProductChemicalPropertiesCB2720513_EN.htm
https://jnfuturechemical.com/product/3-methyl-4-nitrobenzoic-acid-cas3113-71-1/
https://www.chemsrc.com/en/cas/3113-71-1_829891.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-4-nitrobenzoic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB2720513_EN.htm
https://jnfuturechemical.com/product/3-methyl-4-nitrobenzoic-acid-cas3113-71-1/
https://www.chemsrc.com/en/cas/3113-71-1_829891.html
https://www.solubilityofthings.com/3-methyl-4-nitro-benzoic-acid
https://jnfuturechemical.com/product/3-methyl-4-nitrobenzoic-acid-cas3113-71-1/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2720513.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-4-nitrobenzoic-acid
https://www.chembk.com/en/chem/3-NITRO-4-METHYLBENZOIC%20ACID
https://wap.guidechem.com/encyclopedia/3-methyl-4-nitrobenzoic-acid-dic11378.html
https://www.benchchem.com/product/b051838?utm_src=pdf-body
https://www.solubilityofthings.com/3-methyl-4-nitro-benzoic-acid
https://wap.guidechem.com/encyclopedia/3-methyl-4-nitrobenzoic-acid-dic11378.html
https://www.solubilityofthings.com/3-methyl-4-nitro-benzoic-acid
https://www.solubilityofthings.com/3-methyl-4-nitro-benzoic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB2720513_EN.htm
https://wap.guidechem.com/encyclopedia/3-methyl-4-nitrobenzoic-acid-dic11378.html
https://www.benchchem.com/product/b051838?utm_src=pdf-body
https://www.benchchem.com/product/b051838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Melting Point Determination

The melting point is a critical indicator of a compound's purity.[11] A sharp melting range
typically signifies a high degree of purity, whereas a broad melting range often indicates the
presence of impurities.[11]

Protocol: Capillary Method[12][13][14]

Sample Preparation: Ensure the 3-Methyl-4-nitrobenzoic acid sample is completely dry
and in a fine powdered form.[14]

o Capillary Tube Loading: Introduce a small amount of the powdered sample into a capillary
tube (sealed at one end) to a height of 1-2 mm.[12] Pack the sample tightly by tapping the
tube or dropping it through a longer glass tube.[12][13]

o Apparatus Setup: Place the loaded capillary tube into a melting point apparatus.[13]

o Heating: Heat the sample rapidly to a temperature approximately 15-20°C below the
expected melting point (around 216°C).

» Determination: Decrease the heating rate to 1-2°C per minute.[11]

o Data Recording: Record the temperature at which the first drop of liquid appears (the
beginning of the melting range) and the temperature at which the entire sample becomes
liquid (the end of the melting range).[11]

Solubility Determination

Determining the solubility provides insight into the compound's behavior in various solvent
systems, which is crucial for applications in drug formulation and reaction chemistry.

Protocol: Shake-Flask Method[15]

e Preparation: Add an excess amount of solid 3-Methyl-4-nitrobenzoic acid to a known
volume of the desired solvent (e.g., water, ethanol) in a flask.

o Equilibration: Seal the flask and agitate it at a constant, controlled temperature for a sufficient
period (e.g., 24-48 hours) to ensure equilibrium is reached.
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» Phase Separation: Cease agitation and allow any undissolved solid to settle. If necessary,
centrifuge or filter the solution to separate the saturated liquid phase from the solid.

e Analysis: Carefully withdraw a known volume of the clear, saturated solution.

» Quantification: Determine the concentration of the dissolved 3-Methyl-4-nitrobenzoic acid
in the aliquot using a suitable analytical method, such as UV-Vis spectroscopy or HPLC. The
solubility is then expressed as mass per unit volume (e.g., mg/mL).

pKa Determination

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For 3-
Methyl-4-nitrobenzoic acid, this value is critical for understanding its behavior in physiological
and chemical systems.

Protocol: Potentiometric Titration[16][17]

o Solution Preparation: Accurately weigh a sample of 3-Methyl-4-nitrobenzoic acid and
dissolve it in a suitable solvent (e.g., a water-cosolvent mixture if solubility is low) to create a
solution of known concentration (e.g., 0.01 M).

« Titration Setup: Calibrate a pH meter using standard buffers. Place the sample solution in a
beaker with a magnetic stirrer and immerse the pH electrode.

« Titration: Slowly add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small,
precise increments from a burette.

o Data Collection: Record the pH of the solution after each addition of the titrant, allowing the
reading to stabilize.

e Analysis: Plot the recorded pH values against the volume of titrant added. The pKa is the pH
at the half-equivalence point, which corresponds to the midpoint of the steepest part of the
titration curve (the inflection point).[17][18]

Visualizations

The following diagrams, created using the DOT language, illustrate the relationships between
the physical properties of 3-Methyl-4-nitrobenzoic acid and the workflows for their
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Logical relationship of 3-Methyl-4-nitrobenzoic acid's properties.
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Experimental workflow for melting point determination.
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Experimental workflow for solubility determination.
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Workflow for pKa determination via potentiometric titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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